Cas no 76694-55-8 (Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester)

• Product Name: Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester
• CAS No: 76694-55-8
• MF: C₆H₈Cl₂F₂O₂
• MW: 221.029327392578
• CID: 537386
• PubChem ID: 19801957
• Update Time: 2025-04-19

Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester
• ethyl 2,4-dichloro-4,4-difluorobutanoate
• ethyl 2,4-dichloro-4,4-difluorobutyrate
• 76694-55-8
• DTXSID00600084
• SCHEMBL9493851

• Inchi： 1S/C6H8Cl2F2O2/c1-2-12-5(11)4(7)3-6(8,9)10/h4H,2-3H2,1H3
• InChI Key： ZMBUERBXZRYYQJ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)CC(F)(F)Cl

Computed Properties

• Exact Mass: 219.9869412g/mol
• Monoisotopic Mass: 219.9869412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų